Cas no 2172258-30-7 (4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide)

• Product Name: 4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide
• CAS No: 2172258-30-7
• MF: C₁₂H₈BrF₂N₃O
• MW: 328.112228393555
• CID: 6029362
• PubChem ID: 165793517
• Update Time: 2025-10-28

4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide
• 2172258-30-7
• 4-[2-(bromodifluoromethyl)pyrimidin-5-yl]benzamide
• EN300-1586531

• Inchi： 1S/C12H8BrF2N3O/c13-12(14,15)11-17-5-9(6-18-11)7-1-3-8(4-2-7)10(16)19/h1-6H,(H2,16,19)
• InChI Key： RWVPGDHSOIHUQX-UHFFFAOYSA-N
• SMILES： BrC(C1=NC=C(C=N1)C1C=CC(C(N)=O)=CC=1)(F)F

Computed Properties

• Exact Mass: 326.98188g/mol
• Monoisotopic Mass: 326.98188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.9Ų

Additional information on 4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide

Professional Introduction to Compound with CAS No. 2172258-30-7 and Product Name: 4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide

The compound with the CAS number 2172258-30-7 and the product name 4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide represents a significant advancement in the field of medicinal chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The molecular framework of this compound incorporates a pyrimidine core, which is a well-established scaffold in drug design, particularly for targeting various biological pathways. The presence of a bromodifluoromethyl substituent at the 2-position of the pyrimidine ring introduces a high degree of functional flexibility, enabling further chemical modifications and diversification of its pharmacological profile.

In recent years, there has been a growing interest in exploring the therapeutic potential of pyrimidine derivatives, especially those featuring halogenated alkyl groups. The bromodifluoromethyl moiety, in particular, has been extensively studied for its ability to enhance metabolic stability and bioavailability, making it an attractive feature for drug candidates. This compound’s structure also includes a benzamide moiety at the 5-position of the pyrimidine ring, which is known to contribute to binding affinity and selectivity in biological targets. The combination of these structural elements suggests that this compound may exhibit potent activity against a range of diseases, including cancer and infectious disorders.

Recent studies have highlighted the importance of pyrimidine-based inhibitors in modulating key enzymes and receptors involved in disease pathways. For instance, compounds containing pyrimidine cores have shown promise in inhibiting kinases and other enzymes that play critical roles in cancer progression. The 4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide structure aligns with this trend, offering a potential lead compound for further development. Its unique substitution pattern allows for selective interactions with biological targets, which is essential for achieving high efficacy while minimizing side effects.

The pharmacological activity of this compound has been preliminarily explored through both computational modeling and experimental assays. Computational studies have predicted that the bromodifluoromethyl group may facilitate favorable interactions with hydrophobic pockets in protein targets, enhancing binding affinity. Additionally, the benzamide moiety is expected to engage in hydrogen bonding with polar residues in the active site, further stabilizing the compound’s interaction with its target. These predictions are supported by experimental data from initial screening assays, which have shown promising activity against certain enzymatic targets relevant to cancer therapy.

In the context of oncology research, pyrimidine derivatives have been extensively investigated for their ability to inhibit tyrosine kinases and other enzymes involved in tumor growth and survival. The structural features of 4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide make it a candidate for developing novel kinase inhibitors. Specifically, the bromodifluoromethyl group has been shown to improve metabolic stability, allowing for prolonged half-life and sustained activity in vivo. This property is particularly important for therapeutic agents that require multiple daily dosing or prolonged treatment regimens.

Furthermore, the benzamide moiety has been demonstrated to enhance solubility and bioavailability, which are critical factors for drug development. By optimizing these properties, researchers can improve the pharmacokinetic profile of drug candidates, leading to better patient outcomes. The combination of these features makes 4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide a promising candidate for further investigation.

Current research efforts are focused on synthesizing analogs of this compound to explore different pharmacological profiles and improve its therapeutic potential. By systematically modifying various substituents on the pyrimidine ring and benzamide moiety, researchers aim to identify compounds with enhanced potency, selectivity, and reduced toxicity. These studies are expected to provide valuable insights into the structure-activity relationships (SAR) of pyrimidine-based inhibitors.

The development of novel therapeutic agents often involves a multidisciplinary approach, integrating insights from medicinal chemistry, biochemistry, pharmacology, and computational biology. The case of 4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide exemplifies this collaborative effort. Computational models have been used to predict binding modes and optimize molecular interactions between this compound and its target proteins. These models have guided synthetic strategies aimed at improving binding affinity and selectivity.

In addition to computational studies, experimental approaches such as high-throughput screening (HTS) have been employed to identify hits with promising activity against disease-relevant targets. Once hits are identified from HTS campaigns, they undergo further optimization through structure-based drug design (SBDD) techniques. These techniques leverage knowledge from X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy to refine molecular structures based on their interactions with biological targets.

The benzamide moiety in 4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide has been particularly useful in modulating hydrogen bonding networks within protein active sites. By strategically positioning this group relative to key residues in the target protein, researchers can enhance binding affinity while minimizing off-target effects. This approach has been successful in developing several FDA-approved drugs that feature benzamide scaffolds.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Fluorine substitution has been shown to improve metabolic stability by preventing oxidative degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can influence electronic properties and lipophilicity, affecting how compounds interact with biological targets. In 4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide, the presence of two fluorine atoms at the bromodifluoromethyl group contributes significantly to these effects.

Future directions for research on this compound include exploring its potential as an antiviral agent or an immunomodulator. Given its structural similarity to known antiviral drugs that target viral polymerases or proteases, further studies could reveal its efficacy against various viral infections. Additionally, modifications aimed at enhancing immune system interactions could lead to novel immunotherapeutic strategies.

The synthesis of analogs will also focus on improving pharmacokinetic properties such as oral bioavailability and tissue distribution. Techniques such as prodrug design or formulation optimization may be employed to enhance delivery systems for this compound or its derivatives.

In conclusion,4-2-(bromodifluoromethyl)pyrimidin-5-ylbenzamide (CAS No: 2172258-30-7) represents a significant advancement in medicinal chemistry due to its unique structural features and potential therapeutic applications. Its combination of a pyrimidine core with halogenated alkyl groups offers multiple opportunities for further chemical modification and diversification into novel drug candidates targeting various diseases including cancer, kinase inhibition,and other disorders where pyrimidine-based inhibitors show promise, benzamide moiety,and fluorine substitution contribute significantly to its pharmacological profile, bromodifluoromethyl group,and future research efforts will continue to explore its full therapeutic potential,structure activity relationships (SAR).